Cas no 847901-96-6 (5-bromo-3-ethoxy-2-pyridinamine)

• Product Name: 5-bromo-3-ethoxy-2-pyridinamine
• CAS No: 847901-96-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 1827968
• PubChem ID: 59251816
• Update Time: 2025-06-22

5-bromo-3-ethoxy-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethoxy-2-pyridinamine
• 5 - BROMO -3-DIETHOXY-2 - PYRIDINE AMINE
• A1-02512
• 5-bromo-3-ethoxypyridin-2-amine
• DB-076125
• SCHEMBL188427
• LUIQOVLDDJOZSM-UHFFFAOYSA-N
• 5-Bromo-3-ethoxy-pyridin-2-ylamine
• AKOS030630552
• 847901-96-6

• Inchi： 1S/C7H9BrN2O/c1-2-11-6-3-5(8)4-10-7(6)9/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key： LUIQOVLDDJOZSM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OCC)N

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-bromo-3-ethoxy-2-pyridinamine

Comprehensive Overview of 5-Bromo-3-ethoxy-2-pyridinamine (CAS No. 847901-96-6): Properties, Applications, and Industry Insights

5-Bromo-3-ethoxy-2-pyridinamine (CAS No. 847901-96-6) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure combining an ethoxy group and an amine functionality, making it a valuable intermediate for synthesizing complex bioactive molecules. The compound's molecular formula C7H9BrN2O and precise structural arrangement contribute to its growing importance in modern organic synthesis.

Recent trends in drug discovery have increased demand for functionalized pyridine compounds like 5-bromo-3-ethoxy-2-pyridinamine. Pharmaceutical researchers particularly value its dual functional groups, which enable diverse chemical modifications for creating targeted therapies. The bromine atom at the 5-position offers excellent potential for cross-coupling reactions, while the ethoxy group provides stability and influences the compound's lipophilicity profile - a critical factor in medicinal chemistry optimization.

Analytical characterization of CAS 847901-96-6 reveals distinctive spectroscopic properties. Nuclear magnetic resonance (NMR) studies show characteristic signals at δ 6.85 ppm for the pyridine proton and δ 1.42 ppm for the ethoxy methyl group. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its melting point range of 98-102°C and moderate solubility in common organic solvents like ethanol and dichloromethane make it practical for laboratory applications.

In synthetic applications, 5-bromo-3-ethoxy-2-aminopyridine serves as a key building block for small molecule inhibitors and kinase-targeted compounds. Recent patent literature demonstrates its utility in developing anticancer agents and central nervous system (CNS) drugs. The compound's structural versatility allows incorporation into various scaffold designs, addressing current challenges in drug resistance and selectivity optimization - two hot topics in contemporary pharmaceutical research.

Quality control standards for 5-bromo-3-ethoxy-2-pyridinamine typically require ≥98% purity by HPLC analysis, with strict limits on process-related impurities. Advanced purification techniques like recrystallization and column chromatography ensure the compound meets exacting research-grade specifications. Analytical methods for characterization include LC-MS, FT-IR spectroscopy, and elemental analysis, providing comprehensive quality verification for end users.

From an industrial perspective, manufacturers of fine chemicals and pharmaceutical intermediates are scaling up production of CAS 847901-96-6 to meet growing demand. The compound's synthesis typically involves multi-step organic transformations starting from commercially available pyridine precursors, with careful optimization of reaction conditions to maximize yield and purity. Current research focuses on developing more sustainable synthetic routes with reduced environmental impact - a priority area in green chemistry initiatives.

Regulatory aspects of 5-bromo-3-ethoxy-2-pyridinamine production and handling follow standard chemical safety protocols. While not classified as hazardous under current regulations, proper laboratory practices including use of personal protective equipment (PPE) and adequate ventilation are recommended. The compound's safety data sheet provides detailed handling instructions and first aid measures, emphasizing standard precautions for research chemicals.

Emerging applications for this pyridine derivative extend beyond pharmaceuticals into material science and catalysis. Researchers are exploring its potential as a ligand in transition metal complexes and as a precursor for functionalized nanomaterials. These diverse applications highlight the compound's multidisciplinary utility and growing importance in cutting-edge scientific research across multiple domains.

The global market for specialty pyridine compounds like 5-bromo-3-ethoxy-2-pyridinamine shows steady growth, driven by expanding drug discovery pipelines and increasing investment in precision medicine. Market analysts project particular demand growth in the Asia-Pacific region, where pharmaceutical innovation is accelerating. Pricing trends reflect the compound's technical sophistication and the specialized expertise required for its production at commercial scales.

Future research directions for CAS 847901-96-6 derivatives may explore their potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development - two rapidly advancing areas in drug discovery technology. The compound's structural features make it particularly suitable for creating bifunctional molecules that can simultaneously engage multiple biological targets, addressing complex disease mechanisms.